Cas no 90012-68-3 (Hexanoic acid, 3-chloro-5-methyl-2-oxo-)

• Product Name: Hexanoic acid, 3-chloro-5-methyl-2-oxo-
• CAS No: 90012-68-3
• MF: C₇H₁₁ClO₃
• MW: 178.613441705704
• CID: 796541
• PubChem ID: 71430708
• Update Time: 2025-04-19

Hexanoic acid, 3-chloro-5-methyl-2-oxo- Chemical and Physical Properties

Names and Identifiers

• Hexanoic acid, 3-chloro-5-methyl-2-oxo-
• 3-chloro-5-methyl-2-oxohexanoic acid
• 3-CHLORO-5-METHYL-2-OXOHEXANOICACID
• DTXSID60849316
• 90012-68-3

• Inchi： 1S/C7H11ClO3/c1-4(2)3-5(8)6(9)7(10)11/h4-5H,3H2,1-2H3,(H,10,11)
• InChI Key： DVSDDXLMXJZHHL-UHFFFAOYSA-N
• SMILES： ClC(C(C(=O)O)=O)CC(C)C

Computed Properties

• Exact Mass: 178.0396719g/mol
• Monoisotopic Mass: 178.0396719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 54.4Ų